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Compound of Interest

Compound Name: Caffeidine Acid Sodium Salt
Cat. No.: B1157341
Get Quote

Caffeic acid (3,4-dihydroxycinnamic acid) is a naturally occurring phenolic compound found in a
variety of plant sources, including coffee beans, fruits, and vegetables. It is recognized for its
potent antioxidant, anti-inflammatory, and anticancer properties. However, the therapeutic
application of caffeic acid is often limited by its low water solubility[2]. The formation of a
sodium salt of caffeic acid is a common strategy to enhance its aqueous solubility, thereby
improving its bioavailability and suitability for various pharmaceutical and nutraceutical
formulations. This guide provides a detailed examination of the solubility profile of caffeic acid
and its sodium salt, offering valuable insights for researchers, scientists, and drug development
professionals.

Physicochemical Properties of Caffeic Acid

A fundamental understanding of the physicochemical properties of caffeic acid is essential for
interpreting its solubility behavior.
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Property Value Source
Molecular Formula CoHsOa4 [3]
Molecular Weight 180.16 g/mol [4]
pKa 4.58 (predicted) [4]
LogP 1.150 [4]
Melting Point 211-213 °C (decomposes) [4]
Appearance Yellow to tan powder [4]

The presence of two hydroxyl groups and a carboxylic acid moiety on the phenylpropanoid
structure of caffeic acid dictates its polarity and potential for hydrogen bonding, which are key
determinants of its solubility.

Solubility Profile of Caffeic Acid and its Sodium Salt

The solubility of caffeic acid is highly dependent on the nature of the solvent, the pH of the
medium, and the temperature.

Aqueous Solubility

Caffeic acid is slightly soluble in water[4]. Its solubility in hot water is significantly higher, a
common characteristic of phenolic compounds[4]. The solubility of caffeic acid in a phosphate-
buffered saline (PBS) solution at pH 7.2 is approximately 0.5 mg/mL][3].

The formation of the sodium salt dramatically increases the aqueous solubility of caffeic acid.
This is due to the ionization of the carboxylic acid group, which allows for strong ion-dipole
interactions with water molecules.

Organic Solvent Solubility

Caffeic acid exhibits good solubility in various organic solvents. This is a critical consideration
for extraction, purification, and formulation processes.
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Solvent Solubility Source
Ethanol ~25 mg/mL [3]
DMSO ~5 mg/mL [3]
Dimethylformamide (DMF) ~5 mg/mL [3]
Ethyl Acetate Readily soluble [4]

The choice of solvent is crucial for preparing stock solutions for biological assays. It is
important to ensure that the residual amount of organic solvent is insignificant in the final
working solution to avoid potential physiological effects[3].

Factors Influencing Solubility

The solubility of caffeic acid and its sodium salt is not a static property but is influenced by
several environmental factors.

The Critical Role of pH

The pH of the aqueous medium is a dominant factor controlling the solubility of caffeic acid. As
a weak acid, its solubility increases significantly with an increase in pH[5]. This is due to the
deprotonation of the carboxylic acid group (pKa = 4.58) to form the more soluble carboxylate
anion.
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Caption: Workflow for a kinetic solubility assay.

Methodology:
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Stock Solution Preparation: Prepare a high-concentration stock solution of caffeic acid in an
organic solvent like DMSO.

Dilution: Add a small volume of the stock solution to a larger volume of the desired aqueous
buffer (e.g., PBS at various pH values).

Equilibration: Allow the solution to equilibrate for a short period (typically 1-2 hours) at a
controlled temperature.

Separation: Remove any precipitated compound by filtration or centrifugation.

Quantification: Determine the concentration of the dissolved compound in the filtrate using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection or UV-Vis spectrophotometry.[6]

Thermodynamic (Equilibrium) Solubility Assay

This method measures the true equilibrium solubility and is considered the "gold standard.”

Methodology:

Suspension Preparation: Add an excess amount of the solid compound (caffeic acid or its
sodium salt) to the desired solvent system.

Equilibration: Agitate the suspension at a constant temperature for an extended period
(typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: Separate the solid and liquid phases by filtration or centrifugation.

Quantification: Analyze the concentration of the compound in the clear supernatant using a
validated analytical method like HPLC-UV.[6]

Analytical Methods for Quantification

Accurate quantification of caffeic acid is essential for solubility studies.

High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying
caffeic acid due to its high sensitivity, selectivity, and reproducibility.[6] A reverse-phase C18
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column with a mobile phase of water and acetonitrile is commonly used, with UV detection
typically at 320-330 nm.[6]

UV-Vis Spectrophotometry: This method offers a rapid and cost-effective way to determine
the concentration of caffeic acid, which has a characteristic absorbance maximum at around
325 nm.[6] However, it is less specific than HPLC and can be subject to interference from
other compounds that absorb at similar wavelengths.[6]

Conclusion

The solubility of caffeic acid sodium salt is a multifaceted property governed by the interplay of

its molecular structure and environmental factors such as solvent polarity, pH, and temperature.

Enhancing the aqueous solubility of caffeic acid through salt formation is a key strategy to

improve its therapeutic potential. A thorough understanding of its solubility profile, as outlined in

this guide, is paramount for the successful formulation and development of caffeic acid-based

products in the pharmaceutical and nutraceutical industries. The experimental protocols and

analytical methods described provide a robust framework for researchers to accurately

characterize the solubility of this promising natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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